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Compound of Interest

Compound Name: 3-Isopropoxycyclohex-2-en-1-one

Cat. No.: B1616112 Get Quote

An In-Depth Technical Guide to 3-
Isopropoxycyclohex-2-en-1-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise overview of the available chemical and physical data

for 3-Isopropoxycyclohex-2-en-1-one. While this specific compound is not extensively

documented in publicly available scientific literature, this document summarizes its core

properties and provides context based on the broader class of cyclohexenone derivatives. Due

to the limited specific data, this guide also highlights the general synthetic approaches and

potential areas of biological activity associated with the cyclohexenone scaffold, offering a

starting point for further research and development.

Chemical and Physical Properties
3-Isopropoxycyclohex-2-en-1-one is a chemical compound with the following identifiers and

properties:
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Property Value Source

CAS Number 58529-72-9 [1][2]

Molecular Formula C9H14O2 [1]

Molecular Weight 154.21 g/mol [1][3]

IUPAC Name
3-isopropoxycyclohex-2-en-1-

one
[1]

Synthesis and Methodologies
Detailed experimental protocols for the synthesis of 3-Isopropoxycyclohex-2-en-1-one are

not readily available in the current body of scientific literature. However, the synthesis of related

cyclohexenone derivatives often involves the Robinson annulation or other condensation

reactions. A general synthetic pathway for a substituted cyclohexenone is outlined below.

General Experimental Workflow for Cyclohexenone
Synthesis
The following diagram illustrates a generalized workflow for the synthesis of a cyclohexenone

derivative. It is important to note that this is a representative example and has not been

validated for the specific synthesis of 3-Isopropoxycyclohex-2-en-1-one.
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Reaction Setup

Reaction

Workup & Purification

1. Starting Materials:
- α,β-Unsaturated Ketone

- Ketone/Enolate

2. Solvent Selection:
- Aprotic or Protic Solvent

3. Catalyst/Reagent:
- Base or Acid Catalyst

4. Michael Addition

5. Intramolecular Aldol Condensation

6. Quenching

7. Extraction

8. Column Chromatography

9. Characterization (NMR, MS)

Click to download full resolution via product page

Caption: Generalized workflow for cyclohexenone synthesis.
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Biological Activity and Signaling Pathways
There is currently no specific information available in peer-reviewed literature regarding the

biological activity or associated signaling pathways of 3-Isopropoxycyclohex-2-en-1-one.

However, the broader class of cyclohexenone-containing compounds has been investigated for

various biological activities. For instance, certain derivatives have been explored as:

Anti-inflammatory agents: Some cyclohexenone analogs have shown potential in modulating

inflammatory pathways.

Herbicides: The cyclohexanedione scaffold is a known core structure for certain herbicides.

Intermediates in organic synthesis: These compounds are valuable building blocks for the

synthesis of more complex molecules with potential therapeutic applications.

Given the lack of direct data, any investigation into the biological effects of 3-
Isopropoxycyclohex-2-en-1-one would require de novo screening and experimental

validation.

Conclusion and Future Directions
3-Isopropoxycyclohex-2-en-1-one remains a sparsely characterized compound. While its

basic chemical properties are known, a significant data gap exists concerning its synthesis,

biological activity, and potential applications. For researchers and drug development

professionals, this presents an opportunity for novel investigation. Future research could focus

on:

Developing and optimizing a synthetic route for 3-Isopropoxycyclohex-2-en-1-one.

Conducting in vitro and in vivo screening to determine its biological activity profile.

Investigating its potential as a lead compound or scaffold for the development of new

therapeutic agents.

This technical guide serves as a foundational document, summarizing the currently available

information and highlighting the areas where further research is needed to fully understand the

chemical and biological properties of 3-Isopropoxycyclohex-2-en-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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